Cas no 261733-16-8 (10H-Phenoxazine, 4,6-bis(diphenylphosphino)-10-(phenylmethyl)-)

10H-Phenoxazine, 4,6-bis(diphenylphosphino)-10-(phenylmethyl)- structure
261733-16-8 structure
Product Name:10H-Phenoxazine, 4,6-bis(diphenylphosphino)-10-(phenylmethyl)-
CAS No:261733-16-8
MF:C43H33NOP2
MW:641.675752401352
CID:4511572
PubChem ID:57745771
Update Time:2025-04-24

10H-Phenoxazine, 4,6-bis(diphenylphosphino)-10-(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

    • 10H-Phenoxazine, 4,6-bis(diphenylphosphino)-10-(phenylmethyl)-
    • 261733-16-8
    • SCHEMBL13330868
    • 10-Benzyl-4,6-bis(diphenylphosphino)-10H-phenoxazine
    • Inchi: 1S/C43H33NOP2/c1-6-18-33(19-7-1)32-44-38-28-16-30-40(46(34-20-8-2-9-21-34)35-22-10-3-11-23-35)42(38)45-43-39(44)29-17-31-41(43)47(36-24-12-4-13-25-36)37-26-14-5-15-27-37/h1-31H,32H2
    • InChI Key: KJEMEQBXCQFPHY-UHFFFAOYSA-N
    • SMILES: C1=C2C(OC3=C(N2CC2=CC=CC=C2)C=CC=C3P(C2=CC=CC=C2)C2=CC=CC=C2)=C(P(C2=CC=CC=C2)C2=CC=CC=C2)C=C1

Computed Properties

  • Exact Mass: 641.20373867Da
  • Monoisotopic Mass: 641.20373867Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 47
  • Rotatable Bond Count: 8
  • Complexity: 830
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 10.1
  • Topological Polar Surface Area: 12.5Ų
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